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Introduction to UniCarb-DB in Glycoproteomics
Glycosylation, the enzymatic attachment of carbohydrate structures (glycans) to proteins and

lipids, is a critical post-translational modification that profoundly influences protein folding,

stability, trafficking, and function. The comprehensive analysis of glycans in a biological system,

known as glycomics, is essential for understanding fundamental biological processes and for

the development of novel therapeutics and diagnostics. UniCarb-DB is a publicly accessible

database that serves as a vital repository for liquid chromatography-tandem mass spectrometry

(LC-MS/MS) data of glycans, providing a valuable resource for the glycomics community.[1][2]

This guide provides a technical overview of UniCarb-DB, tailored for beginners in the field of

glycoproteomics.

UniCarb-DB was established to address the need for a centralized and standardized repository

of high-quality, manually annotated glycan MS/MS data.[3] It houses a growing collection of

over 1500 tandem mass spectra for both N- and O-linked glycans released from glycoproteins.

[4][5] Each entry in the database is supported by published references and includes detailed
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information about the glycan structure, biological source, and the experimental conditions

under which the data were generated.[5] By adhering to the MIRAGE (Minimum Information

Required for A Glycomics Experiment) reporting guidelines, UniCarb-DB promotes data quality

and standardization within the glycomics community.[5]

Core Features and Data Presentation
UniCarb-DB offers a user-friendly interface for searching and retrieving data based on various

criteria, including taxonomy, tissue of origin, and glycan structure. The database is cross-

referenced with other key resources such as GlyTouCan, which provides unique accession

numbers for glycan structures, and UniProtKB for protein information.[5][6] This

interconnectivity allows researchers to seamlessly navigate between different databases to

gather comprehensive information.

Quantitative Data Summary
While UniCarb-DB itself is primarily a repository of structural and fragmentation data, the

underlying experimental data can be used for quantitative analysis. The relative abundance of

different glycan structures can be determined from the peak intensities in the LC-MS

chromatograms. Below are illustrative tables summarizing quantitative N-glycan data from

human serum, a common sample type in glycomic studies. This data is representative of the

type of quantitative information that can be generated using techniques that contribute data to

UniCarb-DB.[7][8]

Table 1: Relative Abundance of Major N-Glycan Types in Human Serum. This table provides a

general overview of the distribution of different classes of N-glycans found in human serum.

Glycan Type Relative Abundance (%)

Sialylated Complex/Hybrid 79.70

Fucosylated Complex/Hybrid 17.08

High Mannose 2.65

Non-sialylated, Non-fucosylated

Complex/Hybrid
0.57
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Table 2: Relative Abundance of the Top 10 Most Abundant N-Glycans in Human Serum. This

table details the specific structures and their relative proportions, showcasing the diversity and

complexity of the serum glycome.[7][8][9]
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Glycan Structure (Symbol
Nomenclature for Glycans)

Monoisotopic Mass (Da) Relative Abundance (%)

Neu5Ac(α2-6)Gal(β1-

4)GlcNAc(β1-2)Man(α1-6)

[Neu5Ac(α2-3)Gal(β1-

4)GlcNAc(β1-2)Man(α1-

3)]Man(β1-4)GlcNAc(β1-

4)GlcNAc

2605.9 15.2

Neu5Ac(α2-3)Gal(β1-

4)GlcNAc(β1-2)Man(α1-6)

[Neu5Ac(α2-3)Gal(β1-

4)GlcNAc(β1-2)Man(α1-

3)]Man(β1-4)GlcNAc(β1-

4)GlcNAc

2605.9 12.8

Neu5Ac(α2-6)Gal(β1-

4)GlcNAc(β1-2)Man(α1-6)

[Gal(β1-4)GlcNAc(β1-

2)Man(α1-3)]Man(β1-

4)GlcNAc(β1-4)GlcNAc

2243.8 8.5

Neu5Ac(α2-3)Gal(β1-

4)GlcNAc(β1-2)Man(α1-6)

[Gal(β1-4)GlcNAc(β1-

2)Man(α1-3)]Man(β1-

4)GlcNAc(β1-4)GlcNAc

2243.8 7.9

Gal(β1-4)GlcNAc(β1-

2)Man(α1-6)[Gal(β1-

4)GlcNAc(β1-2)Man(α1-

3)]Man(β1-4)GlcNAc(β1-

4)GlcNAc

1881.7 6.3

Neu5Ac(α2-6)Gal(β1-

4)GlcNAc(β1-2)Man(α1-6)

[Neu5Ac(α2-6)Gal(β1-

4)GlcNAc(β1-2)Man(α1-

2752.0 5.1
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3)]Man(β1-4)GlcNAc(β1-

4)Fuc(α1-6)GlcNAc

Man(α1-6)[Man(α1-3)]Man(α1-

6)[Man(α1-3)]Man(β1-

4)GlcNAc(β1-4)GlcNAc

1579.6 4.7

Neu5Ac(α2-6)Gal(β1-

4)GlcNAc(β1-2)Man(α1-6)

[Neu5Ac(α2-3)Gal(β1-

4)GlcNAc(β1-2)Man(α1-

3)]Man(β1-4)GlcNAc(β1-

4)Fuc(α1-6)GlcNAc

2752.0 4.2

Man(α1-2)Man(α1-6)[Man(α1-

3)]Man(α1-6)[Man(α1-

3)]Man(β1-4)GlcNAc(β1-

4)GlcNAc

1741.6 3.9

Gal(β1-4)GlcNAc(β1-

2)Man(α1-6)[Gal(β1-

4)GlcNAc(β1-2)Man(α1-

3)]Man(β1-4)GlcNAc(β1-

4)Fuc(α1-6)GlcNAc

2027.7 3.5

Key Experimental Protocols
The data housed in UniCarb-DB is generated through a series of well-defined experimental

procedures. Understanding these protocols is crucial for interpreting the data and for designing

new glycomics experiments.

N-linked Glycan Release
N-glycans are typically attached to asparagine residues in the consensus sequence Asn-X-

Ser/Thr. The most common method for their release is enzymatic digestion with Peptide-N-

Glycosidase F (PNGase F).[10][11][12]

Protocol for PNGase F Digestion:
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Denaturation: The glycoprotein sample is first denatured to ensure efficient enzyme access.

This is typically achieved by heating the sample in the presence of a denaturant like SDS

and a reducing agent such as DTT.[11]

Enzyme Addition: After cooling, a non-ionic detergent (e.g., NP-40 or Triton X-100) is added

to sequester the SDS, which would otherwise inhibit PNGase F.[11]

Incubation: PNGase F is added to the sample and incubated at 37°C for a period ranging

from a few hours to overnight.[10][13]

Glycan Purification: The released N-glycans are then separated from the protein backbone

and other contaminants using techniques like solid-phase extraction (SPE) with C18 or

graphitized carbon cartridges.[10]

O-linked Glycan Release
O-glycans are attached to the hydroxyl group of serine or threonine residues. Their release is

typically achieved through a chemical method called reductive β-elimination.[3]

Protocol for Reductive β-elimination:

Alkaline Treatment: The glycoprotein is treated with a strong base, such as sodium hydroxide

(NaOH) or potassium hydroxide (KOH), and a reducing agent, typically sodium borohydride

(NaBH₄).

Incubation: The reaction is incubated at an elevated temperature (e.g., 50°C) for several

hours. The alkaline conditions facilitate the β-elimination of the glycan from the peptide

backbone, while the sodium borohydride reduces the newly formed reducing terminus of the

glycan to an alditol, preventing its degradation.[5]

Neutralization and Desalting: The reaction is neutralized with an acid, and the resulting

borate salts are removed through repeated co-evaporation with methanol. The released O-

glycan alditols are then purified using cation exchange chromatography or other SPE

methods.
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Liquid Chromatography-Mass Spectrometry (LC-MS)
Analysis
The released and purified glycans are then analyzed by LC-MS. Porous graphitized carbon

(PGC) is a commonly used stationary phase for the chromatographic separation of glycans due

to its ability to resolve isomers.[1][4][5]

Typical PGC-LC-MS Parameters:

Column: A PGC column, often packed in-house in a fused silica capillary.[4]

Mobile Phases: A gradient of aqueous ammonium bicarbonate or ammonium formate

(Solvent A) and acetonitrile with the same buffer (Solvent B) is typically used for elution.[4][5]

Mass Spectrometry: The eluting glycans are ionized, commonly using electrospray ionization

(ESI) in negative ion mode, and analyzed by a mass spectrometer. Tandem MS (MS/MS) is

performed to obtain fragmentation spectra for structural elucidation.[1][5]

Navigating and Utilizing UniCarb-DB: A Beginner's
Workflow
For a researcher new to glycoproteomics, navigating and utilizing UniCarb-DB can be

streamlined into a logical workflow. This process allows for the exploration of existing data and

the comparison of experimentally acquired data with the database's extensive library.
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Experimental Analysis

UniCarb-DB Interaction Data Contribution

Sample Preparation
(Glycan Release & Purification)

LC-MS/MS Analysis

Data Processing
(Peak Picking & Annotation)

Search UniCarb-DB
(by Mass, Composition, etc.)

Prepare Data for Submission
(GlycoWorkbench & MIRAGE)

Compare Experimental Spectra
with Database Entries

Glycan Structure Elucidation

Submit to UniCarb-DR

Click to download full resolution via product page

A typical workflow for utilizing UniCarb-DB in glycoproteomics research.

This workflow begins with the experimental analysis of a glycoprotein sample, followed by

interaction with the UniCarb-DB for data comparison and structural elucidation, and potentially

concludes with the submission of new data to the repository.
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Data Submission to UniCarb-DR: A Step-by-Step
Guide
Contributing new data to the glycomics community is a crucial aspect of advancing the field.

UniCarb-DR is the non-curated sister repository to UniCarb-DB, providing a platform for

researchers to deposit their annotated glycomic MS/MS spectra. The submission process is

designed to be straightforward while ensuring that the data adheres to the MIRAGE guidelines.

Start: Register/Login
to UniCarb-DR

Generate MIRAGE Spreadsheet
(unicarb-dr.biomedicine.gu.se/generate)

Create GlycoWorkbench File (.gwp)
- Draw Structures
- Annotate Spectra

Upload MIRAGE and
GlycoWorkbench Files

Review and Submit Data

Click to download full resolution via product page

The data submission workflow for UniCarb-DR.

Registration: The first step is to register for an account on the UniCarb-DR website.
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MIRAGE Form: A MIRAGE-compliant spreadsheet must be generated using the online tool

provided on the UniCarb-DR website. This form captures essential metadata about the

sample preparation and MS instrumentation.

GlycoWorkbench File: The glycan structures and their corresponding annotated MS/MS

spectra are prepared using the GlycoWorkbench software. This tool allows for the drawing of

glycan structures and the manual annotation of fragmentation spectra.[7]

Upload: The completed MIRAGE spreadsheet and the GlycoWorkbench file (.gwp) are then

uploaded through the data submission portal on the UniCarb-DR website.

Review and Submission: The submitted data is then reviewed for completeness before being

made publicly available in the repository.

Conclusion
UniCarb-DB stands as a cornerstone resource in the field of glycoproteomics, providing

researchers with a high-quality, curated repository of glycan MS/MS data. For beginners,

understanding the principles behind the data generation, the structure of the database, and the

workflows for data retrieval and submission is paramount. This guide has provided a

foundational overview to empower new researchers to effectively utilize UniCarb-DB in their

scientific endeavors, ultimately contributing to the advancement of our understanding of the

complex world of glycobiology. By fostering a community that values data sharing and

standardization, UniCarb-DB and its associated tools are paving the way for new discoveries in

health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b13778978/docs?utm_src=pdf-body#unicarb-db-a-comprehensive-technical-guide-for-glycoproteomics-researchers
https://lebrilla.faculty.ucdavis.edu/2013/05/21/development-of-a-fully-characterized-n-glycan-library-from-human-serum-with-structures-and-relative-abundances/
https://www.benchchem.com/product/b13778978/docs?utm_src=pdf-body#unicarb-db-a-comprehensive-technical-guide-for-glycoproteomics-researchers
https://www.benchchem.com/product/b13778978/docs?utm_src=pdf-body#unicarb-db-a-comprehensive-technical-guide-for-glycoproteomics-researchers
https://www.benchchem.com/product/b13778978/docs?utm_src=pdf-body#unicarb-db-a-comprehensive-technical-guide-for-glycoproteomics-researchers
https://www.benchchem.com/product/b13778978/docs?utm_src=pdf-body#unicarb-db-a-comprehensive-technical-guide-for-glycoproteomics-researchers
https://www.benchchem.com/product/b13778978?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/50376839_UniCarb-DB_A_Database_Resource_for_Glycomic_Discovery
https://www.researchgate.net/figure/Serum-N-glycan-trait-abundance-in-the-two-clusters-defined-by-principal-component_tbl1_376778722
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13778978?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Validation of the curation pipeline of UniCarb-DB: building a global glycan reference
MS/MS repository - PubMed [pubmed.ncbi.nlm.nih.gov]

4. UniCarb-DB: An MS/MS Experimental Glycomic Fragmentation Database - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. UniCarb-DB - Wikipedia [en.wikipedia.org]

6. UniCarbKB: building a knowledge platform for glycoproteomics - PMC
[pmc.ncbi.nlm.nih.gov]

7. Development of a Fully Characterized N-Glycan Library from Human Serum with
Structures and Relative Abundances – Lebrilla League [lebrilla.faculty.ucdavis.edu]

8. Serum-based Comprehensive N-Glycans Profiling Analysis in Different Gastric Disease
Stages by Porous Graphitic Carbon Liquid Chromatography-Mass Spectrometry Associated
With Potential Marker Discovery - PMC [pmc.ncbi.nlm.nih.gov]

9. Profile of Native N-linked Glycan Structures from Human Serum Using High Performance
Liquid Chromatography on a Microfluidic Chip and Time-of-Flight Mass Spectrometry - PMC
[pmc.ncbi.nlm.nih.gov]

10. semantic.farm [semantic.farm]

11. UniCarb-DB - SIB Swiss Institute of Bioinformatics [expasy.org]

12. bio.tools Â· Bioinformatics Tools and Services Discovery Portal [bio.tools]

13. DSpace [research-repository.griffith.edu.au]

To cite this document: BenchChem. [UniCarb-DB: A Comprehensive Technical Guide for
Glycoproteomics Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13778978/docs#unicarb-db-a-comprehensive-
technical-guide-for-glycoproteomics-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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